Cas no 52244-84-5 (Benzoyl chloride, 4-(tetradecyloxy)-)

• Product Name: Benzoyl chloride, 4-(tetradecyloxy)-
• CAS No: 52244-84-5
• MF: C₂₁H₃₃ClO₂
• MW: 352.938525915146
• CID: 360107
• PubChem ID: 9998158
• Update Time: 2025-04-19

Benzoyl chloride, 4-(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(tetradecyloxy)-
• 4-tetradecoxybenzoyl chloride
• 4(Tetradecyloxy)benzoyl chloride
• 4-tetradecyloxybenzoyl chloride
• QWBDKWSSXVNJKE-UHFFFAOYSA-N
• 4-(Tetradecyloxy)benzoyl chloride
• p-tetradecyloxybenzoyl chloride
• DTXSID00433955
• 52244-84-5
• SCHEMBL9161795

• Inchi： 1S/C21H33ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-24-20-16-14-19(15-17-20)21(22)23/h14-17H,2-13,18H2,1H3
• InChI Key： QWBDKWSSXVNJKE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 352.21709
• Monoisotopic Mass: 352.2169080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3